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Compound of Interest

Compound Name: 2-Fluoro-6-phenoxybenzaldehyde

Cat. No.: B1346851

Disclaimer: This document provides immediate safety and logistical information for handling 2-
Fluoro-6-phenoxybenzaldehyde, based on data from structurally similar compounds. A
specific Safety Data Sheet (SDS) for 2-Fluoro-6-phenoxybenzaldehyde was not available.
Therefore, all recommendations should be used as a guideline, and a risk assessment should
be conducted prior to handling.

This guide is intended for researchers, scientists, and drug development professionals to
ensure the safe handling and disposal of 2-Fluoro-6-phenoxybenzaldehyde.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Based on analogous compounds, 2-Fluoro-6-phenoxybenzaldehyde is anticipated to be an
irritant to the skin, eyes, and respiratory tract, and may be harmful if swallowed.[1][2][3][4]
Adherence to strict safety protocols is crucial.

Recommended Personal Protective Equipment (PPE):
o Eye Protection: Chemical safety goggles or a face shield must be worn.[2][5]

» Hand Protection: Chemically resistant gloves, such as nitrile or neoprene, are required.[2][6]
Always inspect gloves for integrity before use and dispose of them properly after handling.[7]
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o Respiratory Protection: In case of insufficient ventilation or the potential for generating dust

or aerosols, a NIOSH-approved respirator should be used.[2][6]

o Body Protection: A lab coat or other protective clothing is mandatory to prevent skin contact.

[2][6]

Il. Quantitative Data Summary

The following table summarizes key physical and chemical properties of 2-Fluoro-6-

phenoxybenzaldehyde and a structurally similar compound. This data is essential for safe

handling and storage.

Property Value Source(s)
2-Fluoro-6-

phenoxybenzaldehyde

Molecular Formula C13H9FO2 [8]
Molecular Weight 216.21 g/mol [8]

2-Chloro-6-fluorobenzaldehyde

(similar compound)

White or Colorless to Light

Appearance yellow powder to lump to clear [2][9]
liquid

Melting Point 32-35 °C (lit.) [2][9]

Flash Point 102 °C (215.6 °F) - closed cup [2]

lll. Handling and Storage

e Handling:

o Avoid all personal contact, including inhalation of dust or vapors.[1]

o Use in a well-ventilated area, preferably within a chemical fume hood.[1][4]
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o Do not eat, drink, or smoke when using this product.[10]
o Wash hands thoroughly after handling.[10]

o Contaminated clothing should be laundered before reuse.[1]

e Storage:
o Store in a cool, dry, and well-ventilated area.[1][4]
o Keep containers tightly closed when not in use.[1]

o Store away from incompatible materials such as strong oxidizing agents and strong acids.

[4]

IV. First Aid Measures

In case of exposure, follow these first aid measures immediately:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Seek immediate medical attention.[1][4][10]

» Skin Contact: Remove contaminated clothing and flush skin with plenty of water and soap.[1]
[4] Seek medical attention if irritation occurs.[1]

 Inhalation: Move the victim to fresh air. If not breathing, give artificial respiration. Seek
medical attention.[7][10]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek medical attention.[7]
[10]

V. Spill Management and Disposal Plan
Spill Management:
o Evacuate: Immediately evacuate the area of the spill.

o Ventilate: Ensure the area is well-ventilated.
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» Contain: Use an inert absorbent material like sand, silica gel, or universal binder to contain
the spill.[2]

o Collect: Carefully collect the absorbed material into a suitable, closed, and labeled container
for disposal.[2] Avoid creating dust.[1]

e Clean: Wash the spill area with soap and water.[1]

Disposal:

Disposal of 2-Fluoro-6-phenoxybenzaldehyde must be in accordance with all local,
regional, and national regulations.[2]

e This chemical should be treated as hazardous waste.[10]
e Do not dispose of it down the drain or into the sanitary sewer system.[2]

e The primary method of disposal is through a licensed hazardous waste disposal facility, likely
via incineration.[2]

VI. Experimental Workflow Diagrams

The following diagrams illustrate key procedural workflows for handling 2-Fluoro-6-
phenoxybenzaldehyde safely.
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Caption: Personal Protective Equipment (PPE) selection workflow for handling 2-Fluoro-6-
phenoxybenzaldehyde.
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Caption: Step-by-step workflow for the safe management of a 2-Fluoro-6-
phenoxybenzaldehyde spill.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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